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Compound of Interest

Compound Name: 1-Iododecane

Cat. No.: B1670042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for 1-
iododecane, a versatile alkyl iodide used in a variety of organic synthesis applications.

Understanding the potential hazards and proper handling procedures is paramount for ensuring

laboratory safety and the integrity of research. This document synthesizes information from

safety data sheets (SDS), regulatory guidelines, and scientific literature to provide a detailed

resource for professionals working with this compound.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 1-iododecane is the

foundation of its safe handling and use. This data is crucial for designing experiments,

understanding its behavior under various conditions, and planning for potential emergencies.
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Property Value Source(s)

Molecular Formula C₁₀H₂₁I [PubChem]

Molecular Weight 268.18 g/mol [PubChem]

Appearance Colorless to light yellow liquid [PubChem]

Boiling Point 132 °C at 15 mmHg [Sigma-Aldrich][1]

Melting Point -16 °C [LookChem][2]

Density 1.257 g/mL at 25 °C [Sigma-Aldrich][1]

Vapor Pressure 0.01 mmHg at 20 °C [PubChem]

Flash Point > 110 °C (> 230 °F) [Thermo Fisher Scientific][2]

Refractive Index n20/D 1.485 (lit.) [Sigma-Aldrich][1]

Solubility Immiscible with water. [LookChem][2]

Stability
Stable under normal

conditions; light sensitive.
[Thermo Fisher Scientific][3]

Toxicological Information
1-Iododecane is classified as an irritant and presents acute toxicity concerns. The following

table summarizes the available toxicological data.
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Endpoint Value Species Source(s)

Acute Toxicity (LD50)
4,550 mg/kg

(Intraperitoneal)
Mouse [PubChem]

Skin Irritation
Causes skin irritation

(Category 2)
N/A [PubChem]

Eye Irritation

Causes serious eye

irritation (Category

2A)

N/A [PubChem][4]

Respiratory Irritation
May cause respiratory

irritation
N/A [PubChem]

Mechanism of Irritation
The irritant effects of 1-iododecane are attributed to its chemical reactivity as an alkyl halide.

Alkyl halides can act as alkylating agents, reacting with nucleophilic functional groups present

in biological macromolecules such as proteins and DNA. This covalent modification can disrupt

cellular processes and trigger inflammatory responses, leading to the observed skin and eye

irritation.[5] The lipophilic nature of the decyl chain facilitates its penetration through the skin's

lipid barrier, allowing it to reach viable cells in the epidermis and dermis and elicit an irritant

response.

Hazard Identification and Classification
1-Iododecane is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS). The following table outlines its hazard statements.

GHS Hazard Statement Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.
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Experimental Protocols for Safety Assessment
The safety data presented in this guide are derived from standardized experimental protocols.

The following sections detail the methodologies for key toxicological and physical hazard

assessments.

Acute Toxicity - Intraperitoneal LD50 Determination
The intraperitoneal LD50 value for 1-iododecane in mice was likely determined using a

method similar to the OECD Guidelines for the Testing of Chemicals, such as the Up-and-Down

Procedure (UDP).[6][7]

Methodology:

Animal Selection: Healthy, young adult mice of a single sex (typically females) are used.[6]

The animals are acclimatized to laboratory conditions before the study.

Dose Preparation: 1-Iododecane is prepared in a suitable vehicle if necessary.

Dose Administration: A single dose of the test substance is administered via intraperitoneal

injection.[8]

Procedure: The study follows a sequential dosing scheme. A single animal is dosed, and the

outcome (survival or death) determines the dose for the next animal (a higher dose after

survival, a lower dose after death).[6]

Observation Period: Animals are observed for signs of toxicity and mortality for up to 14 days

after administration.[8]

LD50 Calculation: The LD50 value is calculated from the results of the sequential dosing

using statistical methods, such as the method of Miller and Tainter.[8]
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Start: Select healthy young adult mice Acclimatize animals to lab conditions Prepare 1-iododecane in a suitable vehicle Administer a single intraperitoneal dose to one mouse Observe for toxicity and mortality (up to 14 days) Outcome?

Increase dose for the next animal
Survival

Decrease dose for the next animal

Death
Calculate LD50 using statistical methodsSufficient data collected End

Click to download full resolution via product page

Caption: Workflow for Intraperitoneal LD50 Determination.

Skin Irritation Assessment
The skin irritation potential of 1-iododecane is determined in accordance with OECD Test

Guideline 439, which utilizes a reconstructed human epidermis (RhE) model.

Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated in a cell culture

incubator.

Application of Test Substance: A defined amount of 1-iododecane is applied directly to the

surface of the RhE tissue.

Exposure and Post-Incubation: After a specific exposure period, the tissues are rinsed and

incubated in fresh medium for a recovery period.

Viability Assessment: Tissue viability is measured using a cell viability assay, such as the

MTT assay. This assay quantifies the metabolic activity of viable cells.

Classification: The substance is classified as a skin irritant if the tissue viability is reduced

below a certain threshold (e.g., ≤ 50%).
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Start: Equilibrate Reconstructed Human Epidermis (RhE) models Apply 1-iododecane to the surface of the RhE tissue Expose for a defined period and then incubate in fresh medium Perform MTT assay to assess cell viability Classify based on viability reduction

Skin Irritant (Viability ≤ 50%)Yes

Non-Irritant (Viability > 50%)
No End
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Caption: In Vitro Skin Irritation Test Workflow.

Eye Irritation Assessment
The serious eye irritation potential of 1-iododecane is determined following OECD Test

Guideline 405.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are typically used.

Application: A single dose of 1-iododecane is applied to the conjunctival sac of one eye of

the animal. The other eye serves as a control.

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after

application.

Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are

scored to evaluate the degree of irritation.

Classification: The substance is classified based on the severity and reversibility of the

observed eye lesions.

Flash Point Determination
The flash point of 1-iododecane is determined using a method such as the Cleveland open-

cup method.

Methodology:
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Apparatus: A Cleveland open-cup apparatus, consisting of a brass test cup, a heating plate,

and an ignition source, is used.

Procedure: The test cup is filled with 1-iododecane. The substance is heated at a controlled

rate.

Ignition Test: At regular temperature intervals, a test flame is passed over the surface of the

liquid.

Flash Point: The flash point is the lowest temperature at which the vapors of the substance

ignite briefly upon application of the test flame.

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize the risks

associated with 1-iododecane.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

inhalation of vapors is possible, use a NIOSH/MSHA-approved respirator.[3]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing vapors or mists.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
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Protect from direct sunlight and light exposure, as 1-iododecane is light-sensitive.[3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

A small amount of copper chip may be added as a stabilizer.[9]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

Exposure Type

Immediate Action

Inhalation

Move to fresh air. If not breathing, give artificial respiration.

Skin Contact

Immediately wash with plenty of soap and water for at least 15 minutes. Remove contaminated clothing.

Eye Contact

Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids.

Ingestion

Clean mouth with water and drink plenty of water afterwards. Do NOT induce vomiting.

Seek Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: First-Aid Measures for 1-Iododecane Exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[3]

Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide,

carbon dioxide, and hydrogen iodide.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1670042?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/I0494_EU_6N.pdf
https://www.benchchem.com/product/b1670042?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670042?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures

Spill Occurs Evacuate non-essential personnel Ensure adequate ventilation Wear appropriate PPE throughout the cleanup process Contain the spill with inert absorbent material (e.g., sand, vermiculite) Carefully collect the absorbed material into a closed container for disposal Clean the spill area thoroughly with soap and water Spill Managed

Click to download full resolution via product page

Caption: Spill Management Workflow for 1-Iododecane.

Disposal Considerations
Dispose of 1-iododecane and contaminated materials in accordance with local, regional, and

national regulations. Chemical waste generators must determine whether a discarded chemical

is classified as a hazardous waste.[2]

This guide is intended to provide comprehensive safety information for 1-iododecane. It is not

a substitute for a thorough review of the substance-specific Safety Data Sheet (SDS) and

adherence to all institutional and regulatory safety protocols. Always prioritize safety in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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